Cas no 1698466-41-9 (4-(3-bromo-2,2-dimethylpropyl)-2-chloro-1-fluorobenzene)

• Product Name: 4-(3-bromo-2,2-dimethylpropyl)-2-chloro-1-fluorobenzene
• CAS No: 1698466-41-9
• MF: C₁₁H₁₃BrClF
• MW: 279.576325178146
• CID: 5828063
• PubChem ID: 103042048
• Update Time: 2024-01-12

4-(3-bromo-2,2-dimethylpropyl)-2-chloro-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-2,2-dimethylpropyl)-2-chloro-1-fluorobenzene
• 1698466-41-9
• EN300-1914705

• Inchi： 1S/C11H13BrClF/c1-11(2,7-12)6-8-3-4-10(14)9(13)5-8/h3-5H,6-7H2,1-2H3
• InChI Key： DORXVKBNSIIJIX-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC(=C(C=1)Cl)F

Computed Properties

• Exact Mass: 277.98732g/mol
• Monoisotopic Mass: 277.98732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes